Cas no 1283109-55-6 (2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide)

• Product Name: 2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide
• CAS No: 1283109-55-6
• MF: C₅H₁₀N₆O
• MW: 170.17249917984
• MDL: MFCD21091970
• CID: 5178233
• PubChem ID: 52903764
• Update Time: 2025-06-10

2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-N-[3-(AMINOMETHYL)-4H-1,2,4-TRIAZOL-4-YL]ACETAMIDE
• Acetamide, 2-amino-N-[3-(aminomethyl)-4H-1,2,4-triazol-4-yl]-
• 2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide

• MDL： MFCD21091970
• Inchi： 1S/C5H10N6O/c6-1-4-9-8-3-11(4)10-5(12)2-7/h3H,1-2,6-7H2,(H,10,12)
• InChI Key： VCFMRPDMPBOEPX-UHFFFAOYSA-N
• SMILES： O=C(CN)NN1C=NN=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• XLogP3: -2.4
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide

Introduction to 2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide (CAS No: 1283109-55-6)

2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide, identified by its Chemical Abstracts Service (CAS) number 1283109-55-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the triazole class, a family of molecules known for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its triazole ring system combined with amine and acetamide functional groups, make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide consists of a central 1,2,4-triazole ring substituted at the 4-position with an acetamide group. The presence of two amino groups at the 2- and 3-positions of the triazole ring enhances its reactivity and potential for further derivatization. This structural motif is reminiscent of several bioactive molecules that have been investigated for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The triazole scaffold, in particular, has been extensively studied due to its ability to interact with various biological targets. For instance, triazole derivatives have shown promise as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The acetamide moiety in 2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide adds another layer of functionality that could be exploited for modulating biological processes.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The presence of both primary and secondary amine functionalities allows for a wide range of chemical modifications, including condensation reactions with carboxylic acids or aldehydes to form amides or ureas. Additionally, the triazole ring can undergo further substitutions or functionalizations, enabling the creation of libraries of derivatives with tailored biological activities.

Recent studies have highlighted the importance of understanding the structural features that contribute to the bioactivity of heterocyclic compounds. Computational modeling and experimental techniques have been employed to elucidate how changes in the molecular structure can influence binding affinity and efficacy. In the case of 2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide, computational studies suggest that the spatial arrangement of its functional groups may facilitate interactions with specific protein targets. This has opened up new avenues for designing molecules with enhanced pharmacological properties.

The synthesis of 2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to streamline these processes using techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These methods not only improve efficiency but also reduce waste, aligning with the principles of green chemistry.

The potential applications of this compound extend beyond pharmaceuticals. Its unique structural features make it a valuable tool in biochemical research, where it can be used as an intermediate in the synthesis of more complex molecules or as a probe to study enzyme mechanisms. Additionally, its ability to undergo various chemical modifications makes it a versatile building block for drug discovery programs targeting a wide range of diseases.

In conclusion,2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-ylacetamide (CAS No: 1283109-55-6) represents a fascinating molecule with significant potential in medicinal chemistry and biochemical research. Its structural features and reactivity make it a promising candidate for further exploration, offering opportunities to develop novel therapeutic agents and gain deeper insights into biological processes. As research continues to uncover new applications for this compound and related derivatives,2-amino-N-3-(aminomethyl)-4H-1,2,4-triazol-4-y acetamide is poised to play an important role in advancing our understanding and treatment of various diseases.